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Compound of Interest

Compound Name: 2-Methyl-2-octanol

Cat. No.: B126132 Get Quote

This technical guide provides a comprehensive overview of 2-Methyl-2-octanol, including its

nomenclature, physicochemical properties, relevant experimental protocols, and its role as a

synthetic intermediate. This document is intended for researchers, scientists, and professionals

in the field of drug development and chemical synthesis.

Nomenclature
The nomenclature of a chemical compound is critical for its unambiguous identification in

research and industry.

IUPAC Name: The systematic name assigned by the International Union of Pure and Applied

Chemistry (IUPAC) is 2-methyloctan-2-ol.[1][2][3]

Synonyms: 2-Methyl-2-octanol is also known by several other names, including:

2-Octanol, 2-methyl-[1][2]

1,1-Dimethylheptyl alcohol[1][4]

n-Hexyldimethylcarbinol[5]

The CAS Registry Number for this compound is 628-44-4.[2][6]
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A summary of the key quantitative properties of 2-Methyl-2-octanol is presented in the table

below for easy reference and comparison.

Property Value Source

Molecular Formula C₉H₂₀O [1][2][4]

Molecular Weight 144.25 g/mol [1][5]

Boiling Point 178 °C at 760 mmHg [4][7]

Melting Point 6.15 °C (estimate) [4][7]

Density 0.825 g/cm³ [4][7]

Refractive Index 1.431 [4][7]

Vapor Pressure 0.305 mmHg at 25°C [4]

Flash Point 71.1 °C [4][7]

Solubility

Soluble in Chloroform, Ethyl

Acetate, DMSO. Low solubility

in water (approx. 495 mg/L at

25°C).

[3][4]

Experimental Protocols
Detailed methodologies for the analysis and synthesis involving 2-Methyl-2-octanol are crucial

for reproducible research.

GC-MS is a robust technique for the separation and identification of volatile and semi-volatile

compounds like 2-Methyl-2-octanol.

Objective: To identify and quantify 2-Methyl-2-octanol in a given sample.

Methodology:

Sample Preparation:
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For complex matrices, perform a liquid-liquid extraction using a non-polar organic solvent

such as hexane or dichloromethane.

To enhance volatility and improve peak shape, derivatization of the hydroxyl group can be

performed. A common method is silylation using a reagent like N,O-

bis(trimethylsilyl)trifluoroacetamide (BSTFA).[8]

Instrumentation and Conditions:

Gas Chromatograph: Agilent 7890B GC System or equivalent.

Mass Spectrometer: Agilent 5977A MS Detector or equivalent.

Column: A non-polar capillary column, such as a DB-5MS (30 m x 0.25 mm, 0.25 µm film

thickness), is suitable.[8]

Carrier Gas: Helium at a constant flow rate of 1 mL/min.[8]

Injector Temperature: 250 °C.[9]

Oven Temperature Program: An initial temperature of 40 °C held for 2 minutes, followed by

a ramp up to 250 °C at a rate of 10 °C/min.[9]

MS Interface Temperature: 280 °C.

Mass Range: 40 - 500 m/z.

Ionization Mode: Electron Ionization (EI) at 70 eV.

2-Methyl-2-octanol is a tertiary alcohol. A general and widely used method for the synthesis of

tertiary alcohols is the Grignard reaction.

Objective: To synthesize a tertiary alcohol, such as 2-Methyl-2-octanol, from a ketone and a

Grignard reagent.

Reaction: Acetone reacts with n-hexylmagnesium bromide in an ethereal solvent, followed by

an acidic workup, to yield 2-Methyl-2-octanol.
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Methodology:

Preparation of Grignard Reagent:

In a flame-dried, three-necked flask equipped with a reflux condenser, dropping funnel,

and a nitrogen inlet, place magnesium turnings.

Add a solution of 1-bromohexane in anhydrous diethyl ether dropwise to the magnesium

turnings. The reaction is initiated with a small crystal of iodine if necessary.

Once the reaction starts, add the remaining 1-bromohexane solution at a rate that

maintains a gentle reflux. After the addition is complete, reflux the mixture for an additional

30 minutes to ensure the complete formation of the Grignard reagent (n-hexylmagnesium

bromide).

Reaction with Ketone:

Cool the Grignard reagent solution in an ice bath.

Add a solution of acetone in anhydrous diethyl ether dropwise with vigorous stirring.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for an additional hour.

Workup and Purification:

Pour the reaction mixture slowly into a beaker containing ice and a saturated aqueous

solution of ammonium chloride to quench the reaction.

Separate the ethereal layer and extract the aqueous layer with diethyl ether.

Combine the organic extracts, wash with brine, and dry over anhydrous magnesium

sulfate.

Remove the solvent by rotary evaporation.

Purify the crude product by distillation under reduced pressure to obtain pure 2-Methyl-2-
octanol.
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Synthetic Applications
2-Methyl-2-octanol serves as a valuable intermediate in the synthesis of other chemical

compounds. For instance, it can be used to synthesize 4-(1,1-Dimethylheptyl)phenol

Diethoxylate, a compound that has been shown to stimulate vitellogenin gene expression in

trout hepatocytes.[10]
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2-Methyl-2-octanol
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Caption: Synthetic pathway of 4-(1,1-Dimethylheptyl)phenol Diethoxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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